Cas no 1806838-87-8 (2,5-Bis(trifluoromethyl)-4-hydroxybenzyl chloride)

• Product Name: 2,5-Bis(trifluoromethyl)-4-hydroxybenzyl chloride
• CAS No: 1806838-87-8
• MF: C₉H₅ClF₆O
• MW: 278.578822851181
• CID: 4962480
• Update Time: 2025-06-13

2,5-Bis(trifluoromethyl)-4-hydroxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-hydroxybenzyl chloride

• Inchi： 1S/C9H5ClF6O/c10-3-4-1-6(9(14,15)16)7(17)2-5(4)8(11,12)13/h1-2,17H,3H2
• InChI Key： IIZKLOJIWXGPKW-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)(F)F)C(=CC=1C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2

Additional information on 2,5-Bis(trifluoromethyl)-4-hydroxybenzyl chloride

Professional Introduction to 2,5-Bis(trifluoromethyl)-4-hydroxybenzyl Chloride (CAS No. 1806838-87-8)

2,5-Bis(trifluoromethyl)-4-hydroxybenzyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1806838-87-8, features a benzyl chloride core substituted with two trifluoromethyl groups at the 2- and 5-positions, along with a hydroxyl group at the 4-position. Such a configuration imparts distinct electronic and steric characteristics, making it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of multiple fluorine atoms in the trifluoromethyl groups enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. These features contribute to its utility in developing novel therapeutic agents that exhibit improved pharmacokinetic profiles. Recent studies have highlighted the role of trifluoromethylated compounds in medicinal chemistry, demonstrating their ability to modulate enzyme activity and receptor binding affinity.

In particular, the hydroxyl group at the 4-position of 2,5-Bis(trifluoromethyl)-4-hydroxybenzyl chloride provides a versatile handle for further functionalization through etherification, esterification, or coupling reactions. This functionality is particularly useful in constructing complex molecular architectures, such as peptidomimetics or heterocyclic derivatives. The benzyl chloride moiety itself serves as a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse side chains or pharmacophores.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and stability of such compounds with high precision. Molecular modeling studies suggest that 2,5-Bis(trifluoromethyl)-4-hydroxybenzyl chloride exhibits favorable interactions with biological targets, making it a promising scaffold for drug discovery. For instance, its structural motif is reminiscent of known bioactive molecules that target enzymes involved in inflammatory pathways or cancer metabolism.

The synthesis of 2,5-Bis(trifluoromethyl)-4-hydroxybenzyl chloride typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the trifluoromethyl groups and selective hydroxylation to achieve the desired substitution pattern. The use of palladium-catalyzed cross-coupling reactions has been reported to enhance regioselectivity and yield in certain synthetic routes.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a central role in signal transduction pathways and are frequently dysregulated in diseases such as cancer. The trifluoromethyl group has been shown to improve binding affinity by increasing hydrophobic interactions with the enzyme active site. Additionally, the hydroxyl group can be used to form hydrogen bonds or participate in salt bridge interactions, further stabilizing the enzyme-inhibitor complex.

Another emerging area of research involves using 2,5-Bis(trifluoromethyl)-4-hydroxybenzyl chloride as a building block for antimicrobial agents. The increasing prevalence of drug-resistant pathogens has driven efforts to discover novel antibiotics with unique mechanisms of action. The structural features of this compound make it a candidate for designing molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic processes.

In conclusion, 2,5-Bis(trifluoromethyl)-4-hydroxybenzyl chloride (CAS No. 1806838-87-8) represents a fascinating compound with broad applicability in pharmaceutical research. Its unique structural motifs—comprising trifluoromethyl groups and a hydroxyl-substituted benzyl chloride core—endow it with properties that are highly desirable for drug development. As computational methods and synthetic techniques continue to evolve, further exploration of this compound’s potential is anticipated to yield novel therapeutic agents addressing unmet medical needs.